Cas no 186390-77-2 (6-Nitro-1,2,3,4-tetrahydroisoquinoline)

6-Nitro-1,2,3,4-tetrahydroisoquinoline is a nitro-substituted tetrahydroisoquinoline derivative, primarily used as an intermediate in organic synthesis and pharmaceutical research. Its structure features a partially saturated isoquinoline core with a nitro group at the 6-position, making it a valuable precursor for the development of bioactive compounds, including potential CNS agents and antimicrobials. The nitro group enhances reactivity for further functionalization, enabling diverse chemical transformations. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic methodologies. It is commonly employed in the synthesis of alkaloid analogs and heterocyclic scaffolds, offering researchers a versatile building block for medicinal chemistry applications.
6-Nitro-1,2,3,4-tetrahydroisoquinoline structure
186390-77-2 structure
Product Name:6-Nitro-1,2,3,4-tetrahydroisoquinoline
CAS No:186390-77-2
MF:C9H10N2O2
MW:178.187901973724
MDL:MFCD02684189
CID:866889
PubChem ID:10702458
Update Time:2025-05-27

6-Nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-1,2,3,4-tetrahydroisoquinoline
    • 6-Nitro-1,2,3,4-tetrahydro-isoquinoline
    • Isoquinoline, 1,2,3,4-tetrahydro-6-nitro-
    • 6-nitro-3,4-dihydro-1H-2l2-isoquinoline
    • Isoquinoline,1,2,3,4-tetrahydro-6-nitro-, hydrochloride (1:1)
    • 9736AA
    • AB12581
    • NE63968
    • AB0089317
    • Ethyl2-[5-(4-methylpiperazinyl)benzimidazol-2-yl]acetate
    • OUZGPBWVRKFMLS-UHFFFAOYSA-N
    • F2147-2754
    • DTXSID40940077
    • AS-47491
    • SY024427
    • 186390-77-2
    • SCHEMBL1269277
    • AKOS006276342
    • CS-D1801
    • J-518946
    • MFCD02684189
    • F13929
    • Isoquinoline,1,2,3,4-tetrahydro-6-nitro-
    • 6-Nitro-1,2,3,4-tetrahydro-isoquinoline ,96%
    • MDL： MFCD02684189
    • Inchi： 1S/C9H10N2O2/c12-11(13)9-2-1-8-6-10-4-3-7(8)5-9/h1-2,5,10H,3-4,6H2
    • InChI Key： OUZGPBWVRKFMLS-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC2CNCCC=2C=1)=O

Computed Properties

  • Exact Mass: 178.07400
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • PSA: 57.85000
  • LogP: 2.09250

6-Nitro-1,2,3,4-tetrahydroisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Nitro-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0087-1g
6-Nitro-1,2,3,4-tetrahydro-isoquinoline
 186390-77-2 96%
1g
 5071.29CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0087-5g
6-Nitro-1,2,3,4-tetrahydro-isoquinoline
 186390-77-2 96%
5g
 20268.21CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0087-500mg
6-Nitro-1,2,3,4-tetrahydro-isoquinoline
 186390-77-2 96%
500mg
 2959.67CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0087-250mg
6-Nitro-1,2,3,4-tetrahydro-isoquinoline
 186390-77-2 96%
250mg
 1908.1CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0087-100mg
6-Nitro-1,2,3,4-tetrahydro-isoquinoline
 186390-77-2 96%
100mg
 1382.31CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
50R0087-50mg
6-Nitro-1,2,3,4-tetrahydro-isoquinoline
 186390-77-2 96%
50mg
 1110.94CNY 2021-05-08
Fluorochem
227909-250mg
6-Nitro-1,2,3,4-tetrahydroisoquinoline
 186390-77-2 95%
250mg
 ￡261.00 2022-02-28
Fluorochem
227909-1g
6-Nitro-1,2,3,4-tetrahydroisoquinoline
 186390-77-2 95%
1g
 ￡653.00 2022-02-28
Fluorochem
227909-5g
6-Nitro-1,2,3,4-tetrahydroisoquinoline
 186390-77-2 95%
5g
 ￡1958.00 2022-02-28
TRC
N926380-10mg
6-Nitro-1,2,3,4-tetrahydroisoquinoline
 186390-77-2
10mg
 $ 70.00 2022-06-03

6-Nitro-1,2,3,4-tetrahydroisoquinoline Production Method

6-Nitro-1,2,3,4-tetrahydroisoquinoline Related Literature

Related Categories

186390-77-2 (6-Nitro-1,2,3,4-tetrahydroisoquinoline) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD